Cas no 2432830-88-9 (3-(2-Bromoethyl)-3-(but-3-yn-1-yl)-3H-diazirine)

• Product Name: 3-(2-Bromoethyl)-3-(but-3-yn-1-yl)-3H-diazirine
• CAS No: 2432830-88-9
• MF: C₇H₉BrN₂
• MW: 201.063760519028
• CID: 5520310
• PubChem ID: 155821838
• Update Time: 2025-06-08

3-(2-Bromoethyl)-3-(but-3-yn-1-yl)-3H-diazirine Chemical and Physical Properties

Names and Identifiers

• 3H-Diazirine, 3-(2-bromoethyl)-3-(3-butyn-1-yl)-
• G71986
• 3-(2-Bromoethyl)-3-but-3-ynyldiazirine
• 3-(2-bromoethyl)-3-(but-3-yn-1-yl)-3H-diazirine
• 3-(2-bromoethyl)-3-(but-3-yn-1-yl)diazirine
• EN300-7443925
• 2432830-88-9
• 3-(2-Bromoethyl)-3-(but-3-yn-1-yl)-3H-diazirine

• Inchi： 1S/C7H9BrN2/c1-2-3-4-7(5-6-8)9-10-7/h1H,3-6H2
• InChI Key： QZBVOMJKDDMRPB-UHFFFAOYSA-N
• SMILES： N1C(CCBr)(CCC#C)N=1

Computed Properties

• Exact Mass: 199.99491g/mol
• Monoisotopic Mass: 199.99491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 24.7Ų

Additional information on 3-(2-Bromoethyl)-3-(but-3-yn-1-yl)-3H-diazirine

Recent Advances in the Application of 3-(2-Bromoethyl)-3-(but-3-yn-1-yl)-3H-diazirine (CAS: 2432830-88-9) in Chemical Biology and Drug Discovery

The compound 3-(2-Bromoethyl)-3-(but-3-yn-1-yl)-3H-diazirine (CAS: 2432830-88-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique diazirine and alkyne functionalities, serves as a versatile tool for photoaffinity labeling and bioorthogonal chemistry. Recent studies have explored its potential in probing protein-ligand interactions, mapping binding sites, and developing targeted therapeutics.

One of the most notable applications of this compound lies in its role as a photoaffinity probe. Upon UV irradiation, the diazirine moiety generates highly reactive carbene intermediates, which can form covalent bonds with proximal biomolecules. This property has been leveraged to study transient or weak protein-ligand interactions, providing insights into molecular recognition events that are otherwise challenging to capture. The bromoethyl and but-3-yn-1-yl substituents further enhance its utility by enabling subsequent bioorthogonal modifications, such as click chemistry, for downstream analysis.

Recent research has demonstrated the efficacy of 3-(2-Bromoethyl)-3-(but-3-yn-1-yl)-3H-diazirine in identifying novel drug targets. For instance, a 2023 study published in the Journal of Medicinal Chemistry utilized this compound to map the binding sites of a series of kinase inhibitors. The results revealed previously unknown allosteric pockets, opening new avenues for the design of selective kinase modulators. The study underscored the compound's ability to provide high-resolution structural information, even in complex biological systems.

In addition to its applications in target identification, this molecule has shown promise in the development of covalent drugs. The reactive functional groups allow for the precise attachment of pharmacophores to specific amino acid residues, enabling the creation of inhibitors with enhanced potency and selectivity. A recent preprint on bioRxiv highlighted its use in designing covalent PROTACs (Proteolysis Targeting Chimeras), which exhibited improved degradation efficiency compared to traditional non-covalent counterparts.

The synthetic accessibility of 3-(2-Bromoethyl)-3-(but-3-yn-1-yl)-3H-diazirine has also been a focus of recent investigations. A 2024 paper in Organic Letters detailed an optimized, scalable synthesis route, addressing previous challenges related to yield and purity. This advancement is expected to facilitate broader adoption of the compound in both academic and industrial settings.

Despite its promising features, researchers have noted certain limitations, such as potential off-target reactivity and the need for careful optimization of irradiation conditions. Ongoing studies are exploring strategies to mitigate these issues, including the development of more stable diazirine derivatives and improved labeling protocols.

In conclusion, 3-(2-Bromoethyl)-3-(but-3-yn-1-yl)-3H-diazirine (CAS: 2432830-88-9) represents a powerful tool in modern chemical biology and drug discovery. Its unique combination of photoaffinity labeling capability and bioorthogonal reactivity continues to drive innovative research across multiple therapeutic areas. As synthetic methods improve and applications expand, this compound is poised to play an increasingly important role in elucidating biological mechanisms and accelerating drug development.